Cas no 94086-53-0 (Benzoic acid,5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulfophenyl)methyl]-2-hydroxy-3-methyl-(9CI))

Benzoic acid,5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulfophenyl)methyl]-2-hydroxy-3-methyl-(9CI) structure
94086-53-0 structure
Product Name:Benzoic acid,5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulfophenyl)methyl]-2-hydroxy-3-methyl-(9CI)
CAS No:94086-53-0
MF:C23H16Cl2O9S
MW:539.338744163513
CID:808052
PubChem ID:3001009
Update Time:2025-04-19

Benzoic acid,5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulfophenyl)methyl]-2-hydroxy-3-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulfophenyl)methyl]-2-hydroxy-3-methyl-(9CI)
    • 5-[(3-carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulphophenyl)methyl]-3-methylsalicylic acid
    • Chromine Sky Blue S
    • NSC56431
    • Chromeazurol S
    • NSC623549
    • 5-[(E)-(3-carboxy-5-methyl-4-oxo-cyclohexa-2,5-dien-1-ylidene)-(2,6-dichloro-3-sulfo-phenyl)methyl]-2-hydroxy-3-methyl-benzoic acid
    • Alberon
    • 5-[(3-CARBOXY-5-METHYL-4-OXO-2,5-CYCLOHEXADIEN-1-YLIDENE)(2,6-DICHLOROSULFOPHENYL)METHYL]-3-METHYLSALICYLIC ACID
    • 94086-53-0
    • 5-[(E)-(3-carboxy-5-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)-(2,6-dichloro-3-sulfophenyl)methyl]-2-hydroxy-3-methylbenzoic acid
    • C.I. Mordant Blue 29
    • 5-((3-Carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichlorosulphophenyl)methyl)-3-methylsalicylic acid
    • CHEMBL1207253
    • Chromoxane Pure Blue BLD
    • Antracromo Azurol BS
    • EINECS 301-841-9
    • C.I. 43825
    • 5-((3-Carboxy-5-methyl-4-oxo-2,5-cyclohexadien-1-ylidene)(2,6-dichloro-3-sulfophenyl)methyl)-2-hydroxy-3-methylbenzoic acid
    • Chromazurol S
    • Inchi: 1S/C23H16Cl2O9S/c1-9-5-11(7-13(20(9)26)22(28)29)17(12-6-10(2)21(27)14(8-12)23(30)31)18-15(24)3-4-16(19(18)25)35(32,33)34/h3-8,26H,1-2H3,(H,28,29)(H,30,31)(H,32,33,34)/b17-12+
    • InChI Key: GNKCWVPIWVNYKN-SFQUDFHCSA-N
    • SMILES: ClC1C(=CC=C(C=1/C(=C1/C=C(C(=O)O)C(C(C)=C/1)=O)/C1C=C(C(=O)O)C(=C(C)C=1)O)Cl)S(=O)(=O)O

Computed Properties

  • Exact Mass: 537.989208
  • Monoisotopic Mass: 537.989208
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 1120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 175
  • XLogP3: 5.3

Experimental Properties

  • Density: 1.654
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.686
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.